Aluminum potassium fluoride

Specification

• CAS No.: 60304-36-1
• Molecular Formula: KAlF4; AlF4K
• Molecular Weight: 142.073 g/mol
• IUPAC Name: aluminum;potassium;tetrafluoride
• Standard InChI: InChI=1S/Al.4FH.K/h;4*1H;/q+3;;;;;+1/p-4
• Standard InChI Key: SKFYTVYMYJCRET-UHFFFAOYSA-J
• SMILES: [F-].[F-].[F-].[F-].[Al+3].[K+]
• Canonical SMILES: [F-].[F-].[F-].[F-].[Al+3].[K+]

Introduction

Chemical Identity and Composition

Aluminum potassium fluoride is a commercial grade fused solid, inorganic salt comprising a mixture of potassium hexafluoroaluminate (K3AlF6) and potassium tetrafluoroaluminate (KAlF4). This compound is registered with CAS number 60304-36-1 and EC number 262-153-1. The material serves as an effective alternative to conventional fluoride salts for various industrial applications due to its unique chemical properties and physical characteristics.

The chemical composition of aluminum potassium fluoride consists primarily of three elements in specific proportions. The typical composition includes potassium (25-30% by weight), aluminum (18-20% by weight), and fluorine (45-50% by weight). Trace elements may include iron (maximum 0.5%), silicon (maximum 0.15%), titanium (maximum 0.1%), and calcium (maximum 0.1%). This specific elemental composition contributes to the compound's distinct properties and industrial utility.

Physical and Chemical Properties

Aluminum potassium fluoride possesses several notable physical and chemical characteristics that make it suitable for diverse industrial applications. The compound appears as a grey-white crystalline solid with specific physical properties that influence its behavior in various manufacturing processes.

Property	Value
Physical Appearance	Grey-white crystalline
Absorbed Moisture	1% maximum
Solubility in Water (25°C)	0.25g/100ml
Density	2.7g/cm³
Melting Point	580°C

The relatively low water solubility of aluminum potassium fluoride (0.25g/100ml at 25°C) affects its dissolution rate in aqueous environments, while its high melting point (approximately 580°C) enables applications in high-temperature industrial processes. Pure potassium tetrafluoroaluminate (KAlF4), one of the components of commercial aluminum potassium fluoride, melts at approximately 574°C and forms a eutectic mixture with potassium hexafluoroaluminate (K3AlF6) that melts at about 560°C.

Production Methods

The production of aluminum potassium fluoride involves specific chemical processes designed to yield a compound with controlled composition and properties. According to patent information, one effective production method involves reacting an aqueous solution of fluoro aluminum acid with an aqueous solution of a potassium compound.

Reactant Specifications

The fluoro aluminum acid used in the reaction preferably contains an excess of fluorine, with the proportion of fluorine to aluminum typically falling within the range of 4.0:1 to 4.8:1, and more particularly within 4.0:1 to 4.4:1. This specific ratio helps ensure the desired product composition.

For the potassium source, an aqueous potassium hydroxide solution with a concentration between 5% and 25% by weight (preferably 10-20% by weight) is typically used. Interestingly, part of the potassium hydroxide can be replaced by other potassium compounds, particularly potassium chloride, though the molar ratio of potassium chloride to potassium hydroxide should remain below 3.0:1 for satisfactory results. Other potential potassium compounds include potassium carbonate, bromide, and sulfate.

Industrial Applications

Aluminum potassium fluoride finds applications across multiple industries due to its versatile properties. Its unique characteristics make it valuable in metallurgical processes, abrasive manufacturing, and several specialized industrial applications.

Metal Industry Applications

In the metal industry, aluminum potassium fluoride serves as a primary constituent in salt fluxes used for metal cleaning. It can be used either as a stand-alone addition or combined with other salts such as sodium chloride (NaCl) and potassium chloride (KCl). The addition of fluoride significantly enhances the general performance of salt fluxes by facilitating the separation of metals from oxide and dross, thereby preventing incendiary burning of aluminum and maximizing yields.

When aluminum potassium fluoride is added to a mixture of NaCl and KCl, the resulting flux demonstrates increased fluidity. This enhanced fluidity provides better coverage of exposed molten metal and facilitates the release of metals entrapped in dross. Additionally, the active fluoride component effectively removes alkaline earth metals (particularly magnesium, but also lithium and calcium) from the melt, thereby improving metal purity.

An especially significant application involves the use of aluminum potassium fluoride as an exclusive magnesium remover in aluminum foundry alloy production, serving as a safer alternative to dangerous chlorine gas. This application highlights the compound's importance in promoting workplace safety while maintaining process efficiency.

Abrasives Industry Applications

The abrasives industry extensively utilizes aluminum potassium fluoride for multiple functions. In powder form, it serves as a filler/binder in the manufacture of grinding wheels and other abrasive products. The compound's role in this industry is multifaceted, contributing to several aspects of abrasive performance:

• As a fluxing agent, aluminum potassium fluoride lowers the melting point of raw materials, facilitating the fusion of abrasive particles and bonding them together during the production of grinding wheels, sandpaper, and other abrasive tools.

• The compound functions as a hardening agent in abrasive formulations, contributing to the hardness and wear resistance of abrasive materials. This property ensures that abrasive tools maintain their integrity and effectiveness during grinding and shaping processes.

• Aluminum potassium fluoride enhances the thermal stability of abrasives, allowing them to withstand the high temperatures generated during grinding operations. This property is crucial for maintaining the structural integrity of abrasive tools and ensuring consistent performance in various industrial applications.

• Due to its inherent abrasive nature, the compound enhances the cutting and grinding action of abrasive materials. This improvement increases the efficiency of material removal during grinding processes, resulting in precise shaping and finishing of workpieces.

Other Industrial Applications

Beyond metallurgy and abrasives, aluminum potassium fluoride serves several specialized industrial functions:

• The compound is commonly added to roofing shingles, where it functions as an alkaline pH adjuster and color additive to the coatings for roofing granules. Additionally, it aids in providing flame retardant characteristics to these building materials.

• In glass production, aluminum potassium fluoride is used for opacification, effectively clouding the glass to produce a milky white color. This application is particularly valuable in decorative and specialty glass manufacturing.

The versatility of aluminum potassium fluoride across these various industrial applications demonstrates its significant commercial importance and the value of its unique properties in modern manufacturing processes.

Research Findings on Combustion Enhancement

Recent research has investigated the effects of potassium fluoride compounds on the combustion behavior of aluminum particles, revealing significant potential for enhancing combustion efficiency and ignition properties.

Concentration Effects and Efficiency

The research indicates a direct relationship between potassium fluoride concentration and ignition properties. As the potassium fluoride content increases, the oxide shell experiences more dramatic destruction, resulting in a corresponding decrease in the ignition delay time of aluminum powder in high-temperature water vapor.

Moreover, the combustion efficiency of aluminum powder with the addition of potassium fluoride increases considerably with increasing potassium fluoride content. This finding has significant implications for applications where complete and efficient combustion of aluminum powder is desirable, such as in certain propellants and energetic materials.